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Compound of Interest

Compound Name: NF157

Cat. No.: B10771125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NF157, a potent P2Y11 receptor

antagonist, with other alternatives. It includes supporting experimental data and detailed

protocols to aid in the design and execution of studies aimed at confirming P2Y11-mediated

effects.

Introduction to the P2Y11 Receptor and NF157
The P2Y11 receptor is a unique G-protein coupled receptor (GPCR) that, upon activation by

extracellular nucleotides like ATP, couples to both Gq and Gs signaling pathways. This dual

coupling leads to the activation of phospholipase C (PLC), resulting in an increase in

intracellular calcium ([Ca2+]i), and the stimulation of adenylyl cyclase (AC), which elevates

cyclic AMP (cAMP) levels. P2Y11 receptors are primarily expressed in immune cells and are

implicated in modulating inflammatory responses.

NF157 is a selective and potent antagonist of the P2Y11 receptor, making it a valuable

pharmacological tool for elucidating the physiological and pathological roles of this receptor.

Comparison of P2Y11 Antagonists
NF157 is a widely used P2Y11 antagonist, but other compounds are also available. This

section compares the performance of NF157 with a common alternative, NF340.
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Feature NF157 NF340

Potency (IC50) 463 nM[1]
pIC50 = 6.43 (Ca2+ assay),

7.14 (cAMP assay)[2]

Binding Affinity (Ki) 44.3 nM[1][3] Not widely reported

Selectivity

>650-fold for P2Y11 over

P2Y1 and P2Y2; No selectivity

over P2X1[1][3]

>520-fold for P2Y11 over

P2Y1, P2Y2, P2Y4, P2Y6, and

P2Y12[2]

Mechanism of Action Competitive antagonist[4] Competitive antagonist[2]

P2Y11 Signaling Pathway
The following diagram illustrates the dual signaling cascades initiated by P2Y11 receptor

activation.
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Caption: P2Y11 receptor dual signaling pathways.
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Experimental Workflow for Confirming P2Y11-
Mediated Effects
This diagram outlines a typical workflow for investigating the role of the P2Y11 receptor using

an antagonist like NF157.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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